N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide

• Molecular Formula: C25H27N3O2
• Molecular Weight: 401.5 g/mol
• IUPAC Name: N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C25H27N3O2/c1-30-24-10-6-5-9-23(24)25(29)26-21-11-13-22(14-12-21)28-17-15-27(16-18-28)19-20-7-3-2-4-8-20/h2-14H,15-19H2,1H3,(H,26,29)
• InChI Key: WECDCLLZHYKYNL-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3CCN(CC3)CC4=CC=CC=C4

Description

N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide, also known as BRL-15572, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide works by selectively blocking the activity of the dopamine D3 receptor. This receptor is involved in the regulation of mood, motivation, and reward. By blocking the activity of this receptor, N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide can modulate the release of dopamine in the brain, leading to changes in behavior and mood.
Biochemical and Physiological Effects:
N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide has been shown to have a range of biochemical and physiological effects. It has been found to increase the release of serotonin and norepinephrine in the brain, which can lead to improvements in mood and motivation. N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide has also been shown to reduce the release of glutamate, which is involved in the development of neuropathic pain.

Advantages and Limitations for Lab Experiments

N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide has several advantages for lab experiments. It has a high affinity for the dopamine D3 receptor, making it a potent and selective blocker. N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide is also relatively stable and can be easily synthesized in the laboratory. However, one limitation of N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide is that it has poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide. One potential application is in the treatment of addiction and substance abuse disorders. N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide has been shown to reduce drug-seeking behavior in animal models, suggesting that it may be effective in treating addiction. Another area of research is in the development of more potent and selective dopamine D3 receptor blockers. Finally, N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide may also have potential applications in the treatment of other psychiatric disorders such as schizophrenia and bipolar disorder.
Conclusion:
N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide is a promising compound that has potential therapeutic applications in various fields of scientific research. Its selective blocking of the dopamine D3 receptor has been shown to have biochemical and physiological effects that can lead to improvements in mood, motivation, and pain. While there are some limitations to its use in lab experiments, there are several future directions for the study of N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide that may lead to new treatments for addiction and other psychiatric disorders.

Synthesis Methods

N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide can be synthesized using a series of chemical reactions that involve the coupling of 4-(4-benzylpiperazin-1-yl)aniline with 2-methoxybenzoic acid. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide has been studied for its potential therapeutic applications in various fields of scientific research. It has shown promising results in the treatment of anxiety, depression, and neuropathic pain. N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-methoxybenzamide has also been studied for its potential use in the treatment of addiction and substance abuse disorders.